2-Acetyl-3-methylbut-3-en-1-yl benzoate

• CAS No.: 61345-98-0
• Molecular Formula: C14H16O3
• Molecular Weight: 232.27 g/mol
• IUPAC Name: (2-acetyl-3-methylbut-3-enyl) benzoate
• InChI: InChI=1S/C14H16O3/c1-10(2)13(11(3)15)9-17-14(16)12-7-5-4-6-8-12/h4-8,13H,1,9H2,2-3H3
• InChI Key: IWTYJYQMSNHLIF-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(COC(=O)C1=CC=CC=C1)C(=O)C

Description

2-Acetyl-3-methylbut-3-en-1-yl benzoate is a benzoic acid ester featuring a complex substituent: a branched, unsaturated 3-methylbut-3-en-1-yl chain with an acetyl group at position 2. Its structure combines a benzoate core with a functionalized alkyl moiety, conferring unique physicochemical properties. The compound’s acetyl group may influence tautomerism or electron distribution, while the conjugated double bond in the alkyl chain could enhance reactivity or alter solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Acetyl-3-methylbut-3-en-1-yl benzoate typically involves the esterification of benzoic acid with 3-methyl-3-buten-1-ol, followed by acetylation. The reaction can be carried out under acidic or basic conditions, using catalysts such as sulfuric acid or sodium hydroxide. The reaction is typically performed at elevated temperatures to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-Acetyl-3-methylbut-3-en-1-yl benzoate may involve continuous flow processes to enhance efficiency and yield. The use of advanced catalytic systems and optimized reaction conditions can further improve the scalability of the synthesis. The product is then purified using techniques such as distillation or recrystallization to obtain a high-purity compound suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

2-Acetyl-3-methylbut-3-en-1-yl benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the acetyl group to an alcohol.

Substitution: The benzoate moiety can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic aromatic substitution reactions may involve reagents like bromine (Br2) or nitric acid (HNO3).

Major Products Formed

Oxidation: Benzoic acid derivatives or ketones.

Reduction: Alcohols.

Substitution: Halogenated or nitrated benzoate derivatives.

Scientific Research Applications

2-Acetyl-3-methylbut-3-en-1-yl benzoate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Acetyl-3-methylbut-3-en-1-yl benzoate involves its interaction with specific molecular targets and pathways. The acetyl group can participate in acetylation reactions, modifying the activity of enzymes and proteins. The benzoate moiety can interact with cellular receptors, influencing signal transduction pathways and cellular responses. These interactions contribute to the compound’s biological and pharmacological effects.

Comparison with Similar Compounds

Key Structural Analogs

• Ethyl 2-(3-methylbut-3-enyl)benzoate (CAS 731772-83-1): Shares the 3-methylbut-3-enyl substituent but lacks the acetyl group .
• Ethyl 4-(dimethylamino)benzoate: Contains a dimethylamino group instead of the unsaturated alkyl chain; used as a co-initiator in resin cements .
• Methyl benzoate (CAS 93-58-3): A simple ester with a methyl group; widely studied for toxicity and applications .
• Ethyl 2-phenylacetoacetate (CAS 5413-05-8): Features an acetylated phenylacetate structure, enabling keto-enol tautomerism .

Physical and Chemical Properties

Property	2-Acetyl-3-methylbut-3-en-1-yl benzoate	Ethyl 2-(3-methylbut-3-enyl)benzoate	Methyl benzoate	Ethyl 4-(dimethylamino)benzoate
Molecular Formula	C₁₄H₁₆O₃	C₁₄H₁₆O₂	C₈H₈O₂	C₁₁H₁₅NO₂
Key Functional Groups	Acetyl, unsaturated alkyl	Unsaturated alkyl	Methyl ester	Dimethylamino, ester
Reactivity	High (due to acetyl + double bond)	Moderate (unsaturated alkyl)	Low	High (amine-enhanced initiation)
Solubility	Likely lipophilic	Lipophilic	Water-insoluble	Polar aprotic solvents

Notes:

• The unsaturated alkyl chain increases volatility compared to saturated analogs like methyl benzoate .

Research Findings and Data

Reactivity in Chemical Reactions

• Hydrolysis : Expected to be slower than methyl benzoate due to steric effects but faster than ethyl 2-phenylacetoacetate due to less resonance stabilization .
• Oxidation: The double bond in the alkyl chain makes it susceptible to epoxidation or ozonolysis, unlike saturated analogs .